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Compound of Interest

Compound Name: 5-(2-Chloroethyl)-6-chlorooxindole

Cat. No.: B019368 Get Quote

An In-depth Technical Guide to 5-(2-
Chloroethyl)-6-chlorooxindole
For Researchers, Scientists, and Drug Development Professionals

Introduction
5-(2-Chloroethyl)-6-chlorooxindole is a key chemical intermediate, primarily recognized for

its role in the synthesis of Ziprasidone, an atypical antipsychotic medication used in the

treatment of schizophrenia.[1][2] This guide provides a comprehensive overview of its chemical

and physical properties, detailed experimental protocols for its synthesis, and a visual

representation of the synthetic pathway.

Chemical and Physical Properties
The fundamental chemical and physical characteristics of 5-(2-Chloroethyl)-6-chlorooxindole
are summarized below, providing essential data for laboratory and developmental applications.

Table 1: Chemical Identifiers
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Identifier Value

CAS Number 118289-55-7[3][4][5][6][7]

Molecular Formula C10H9Cl2NO[3][4][5][7]

Molecular Weight 230.09 g/mol [3][5][6][7]

IUPAC Name
6-chloro-5-(2-chloroethyl)-1,3-dihydroindol-2-

one[6]

Synonyms
6-Chloro-5-(2-chloroethyl)-2-indolinone, 6-

Chloro-5-(2-chloroethyl)indolin-2-one[3][4]

InChI

InChI=1S/C10H9Cl2NO/c11-2-1-6-3-7-4-

10(14)13-9(7)5-8(6)12/h3,5H,1-2,4H2,(H,13,14)

[5][7]

InChIKey ZTQQXEPZEYIVDK-UHFFFAOYSA-N[5][7]

SMILES C1C2=CC(=C(C=C2NC1=O)Cl)CCCl[6]

Table 2: Physical and Chemical Properties
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Property Value

Appearance
Pale Pink Solid[4], White to Yellow to Orange

powder to crystal[5][7]

Melting Point 218-221 °C[3][5][7], 223.0 to 227.0 °C, 225 °C

Boiling Point
393.8 ± 42.0 °C at 760 mmHg (Predicted)[3][5]

[7]

Density
1.4 ± 0.1 g/cm³[3], 1.376 ± 0.06 g/cm³

(Predicted)[5][7]

Solubility Soluble in Dimethylformamide (DMF)[3][5][7]

Vapor Pressure 0.0 ± 0.9 mmHg at 25 °C[3], 0 Pa at 25 °C[5][7]

pKa 13.23 ± 0.20 (Predicted)[5][7]

LogP 2.82[3], 2.93 at 20 °C[5][7]

Storage Temperature
Refrigerated (0-10 °C), Sealed in dry

conditions[5][7]

Experimental Protocols
The synthesis of 5-(2-Chloroethyl)-6-chlorooxindole is a critical step in the production of

Ziprasidone. The following protocol is based on established methodologies.[8][9]

Synthesis of 5-(2-Chloroethyl)-6-chlorooxindole
This process involves the reduction of 6-chloro-5-(chloroacetyl)oxindole.

Materials:

6-chloro-5-(chloroacetyl)oxindole

Trifluoroacetic acid

Triethylsilane

Chilled water
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Nitrogen gas

3-liter three-neck flask and standard laboratory glassware

Procedure:

Charge 650 ml of trifluoroacetic acid and 130 gm of 6-chloro-5-(chloroacetyl)oxindole into a

3-liter three-neck flask under a nitrogen atmosphere at a temperature of 25 to 30°C.[8]

Stir the mixture for 15 minutes.

Cool the mixture to 0 to 5°C with continuous stirring.[8]

Slowly add 142.46 gms of triethylsilane over a period of 30 minutes, ensuring the

temperature is maintained between 0 to 5°C.[8]

Continue stirring the reaction mixture for 30 minutes at 0 to 5°C.[8]

Allow the reaction mixture to gradually warm to 30 to 35°C and continue stirring for 6 hours.

[8]

After the reaction is complete, cool the mixture to 5 to 10°C.[8]

Slowly add chilled water to the reaction mixture.[8]

Stir the resulting mixture for 1 hour.[8]

Filter the solids that have precipitated.[8]

Wash the collected solids with water until a neutral pH is achieved.

Dry the product under a vacuum at 40-45°C.

Synthetic Workflow
The synthesis of 5-(2-Chloroethyl)-6-chlorooxindole can be visualized as a multi-step

process. An improved one-pot process involves a Lewis acid-mediated selective deoxygenation

of the precursor ketone.[10][11]
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Starting Materials

Intermediate Formation Reduction

Final Product

6-Chlorooxindole

Precursor Ketone
(6-chloro-5-(chloroacetyl)oxindole)

Chloroacetyl chloride Lewis Acid (e.g., AlCl3)

catalyst

5-(2-Chloroethyl)-6-chlorooxindole

Reduction

Reducing Agent
(e.g., Triethylsilane or Tetramethyldisiloxane)

Click to download full resolution via product page

Caption: Synthetic pathway of 5-(2-Chloroethyl)-6-chlorooxindole.

Biological Activity and Applications
5-(2-Chloroethyl)-6-chlorooxindole is primarily utilized as an intermediate in the synthesis of

Ziprasidone.[8][10] Ziprasidone is an antipsychotic agent that acts as a serotonin and

dopamine antagonist.[2] 5-(2-Chloroethyl)-6-chlorooxindole itself has been identified as an

impurity of Ziprasidone and is a substrate for the human dopamine transporter (hDAT).[12] Its

biological activity is therefore intrinsically linked to its role as a precursor to a psychoactive

drug.

Safety and Handling
This compound is classified as hazardous to the aquatic environment.[6] It is recommended to

handle 5-(2-Chloroethyl)-6-chlorooxindole in a well-ventilated area and to wear appropriate
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personal protective equipment, including gloves, safety glasses, and a lab coat. Avoid release

to the environment and dispose of the substance in accordance with local regulations.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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